Cas no 2229100-85-8 (methyl 3-amino-2-4-(methylsulfanyl)phenylpropanoate)

• Product Name: methyl 3-amino-2-4-(methylsulfanyl)phenylpropanoate
• CAS No: 2229100-85-8
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 6521442
• PubChem ID: 165669907
• Update Time: 2025-07-23

methyl 3-amino-2-4-(methylsulfanyl)phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-4-(methylsulfanyl)phenylpropanoate
• EN300-1820396
• methyl 3-amino-2-[4-(methylsulfanyl)phenyl]propanoate
• 2229100-85-8

• Inchi： 1S/C11H15NO2S/c1-14-11(13)10(7-12)8-3-5-9(15-2)6-4-8/h3-6,10H,7,12H2,1-2H3
• InChI Key： QIKYVQMYYPPACO-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(C(=O)OC)CN

Computed Properties

• Exact Mass: 225.08234989g/mol
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77.6Ų

Additional information on methyl 3-amino-2-4-(methylsulfanyl)phenylpropanoate

Introduction to Methyl 3-amino-2-4-(methylsulfanyl)phenylpropanoate (CAS No. 2229100-85-8)

Methyl 3-amino-2-4-(methylsulfanyl)phenylpropanoate, with the CAS number 2229100-85-8, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, featuring a unique structural configuration, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and biochemical studies.

The molecular structure of Methyl 3-amino-2-4-(methylsulfanyl)phenylpropanoate consists of a phenyl ring substituted with both an amino group and a methylsulfanyl group, connected to a propanoate moiety. This distinctive arrangement imparts specific chemical reactivity and interaction potential with biological targets, making it an intriguing subject for medicinal chemistry investigations.

In recent years, there has been a growing interest in the development of small-molecule compounds that can modulate biological pathways associated with various diseases. The presence of both amino and methylsulfanyl functional groups in Methyl 3-amino-2-4-(methylsulfanyl)phenylpropanoate suggests its potential as a scaffold for designing molecules with enhanced binding affinity and selectivity. This has led to its exploration in the synthesis of inhibitors targeting enzymes involved in inflammatory and metabolic disorders.

One of the most compelling aspects of this compound is its potential application in the field of drug discovery. The phenyl ring, combined with the polar functional groups, allows for favorable interactions with proteins and nucleic acids. Researchers have been particularly interested in its ability to act as a modulator of enzymes such as kinases and phosphatases, which are critical players in cellular signaling networks. Preliminary studies have indicated that derivatives of Methyl 3-amino-2-4-(methylsulfanyl)phenylpropanoate may exhibit inhibitory effects on certain kinases, making them promising candidates for further development.

The synthesis of Methyl 3-amino-2-4-(methylsulfanyl)phenylpropanoate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the amino group at the third position and the methylsulfanyl group at the fourth position on the phenyl ring necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, allowing researchers to access this compound in sufficient quantities for detailed studies.

From a biochemical perspective, Methyl 3-amino-2-4-(methylsulfanyl)phenylpropanoate has shown interesting interactions with biological systems. Its ability to bind to specific targets suggests that it could be used to develop probes for studying enzyme mechanisms and protein-protein interactions. Additionally, its structural features make it a versatile building block for creating libraries of compounds for high-throughput screening, aiding in the identification of novel bioactive molecules.

The pharmaceutical industry has taken note of the potential applications of Methyl 3-amino-2-4-(methylsulfanyl)phenylpropanoate. Several companies are currently exploring its use in developing treatments for conditions such as cancer, diabetes, and neurodegenerative diseases. The compound's unique chemical properties make it an attractive candidate for further optimization into lead compounds that could eventually be advanced into clinical trials.

In conclusion, Methyl 3-amino-2-4-(methylsulfanyl)phenylpropanoate (CAS No. 2229100-85-8) represents a significant advancement in the realm of chemical biology and drug discovery. Its distinctive structure and promising biological activity position it as a key compound for researchers aiming to develop innovative therapeutic solutions. As our understanding of biological pathways continues to expand, compounds like Methyl 3-amino-2-4-(methylsulfanyl)phenylpropanoate will play an increasingly important role in shaping the future of medicine.